N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(4-methylphenyl)sulfonyl-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O6S/c1-15-7-9-17(10-8-15)32(28,29)20-11-12-21(27)25(24-20)14-19(26)23-13-16-5-4-6-18(30-2)22(16)31-3/h4-12H,13-14H2,1-3H3,(H,23,26)
• InChI Key: ZYNZZWKTMBKPMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=NN(C(=O)C=C2)CC(=O)NCC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol

Description

N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide, also known as DMOTPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMOTPA is a pyridazine-based compound that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a range of laboratory experiments.

Mechanism of Action

N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide acts as a potent inhibitor of MAO-B, which is involved in the breakdown of dopamine and other neurotransmitters in the brain. By inhibiting this enzyme, N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide can increase the levels of these neurotransmitters in the brain, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide has been shown to exhibit a range of biochemical and physiological effects, including the stimulation of dopamine release in the brain, the inhibition of oxidative stress, and the protection of neurons against damage. These effects make N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide a promising candidate for use in the treatment of neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide for use in laboratory experiments is its potent inhibitory effect on MAO-B, which makes it a useful tool for studying the role of dopamine and other neurotransmitters in the brain. However, one limitation of N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide is that it can be difficult to synthesize and purify, which may limit its availability for use in laboratory experiments.

Future Directions

There are a number of potential future directions for the study of N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide, including its use in the development of new treatments for neurological disorders such as Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide, as well as its potential applications in other areas of scientific research.

Synthesis Methods

N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide can be synthesized using a variety of methods, including the reaction of 2,3-dimethoxybenzaldehyde with 6-oxo-3-tosylpyridazine in the presence of acetic anhydride and triethylamine. This method results in the formation of N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide as a white solid, which can be purified using standard chromatographic techniques.

Scientific Research Applications

N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a potent inhibitor of the enzyme monoamine oxidase-B (MAO-B), which is involved in the breakdown of dopamine and other neurotransmitters in the brain. This makes N-(2,3-dimethoxybenzyl)-2-(6-oxo-3-tosylpyridazin-1(6H)-yl)acetamide a promising candidate for use in the treatment of neurological disorders such as Parkinson's disease.